Cas no 2172561-70-3 (2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172561-70-3
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• CID: 5963287
• PubChem ID: 165592041
• Update Time: 2025-07-03

2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1599347
• 2172561-70-3
• 2-[1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C9H15N3O4/c1-6(4-13)12-8(5-16-2)7(10-11-12)3-9(14)15/h6,13H,3-5H2,1-2H3,(H,14,15)
• InChI Key： JDBAQVGHWDOZGX-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(=O)O)N=NN1C(C)CO

Computed Properties

• Exact Mass: 229.10625597g/mol
• Monoisotopic Mass: 229.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172561-70-3)

2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2172561-70-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of functional groups such as hydroxyl, methoxymethyl, and triazole moieties makes it a versatile scaffold for medicinal chemists exploring novel pharmacophores.

The structure of 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid incorporates a triazole ring, which is a well-known pharmacophore in various therapeutic agents. Triazoles are celebrated for their stability and ability to engage in multiple interactions with biological targets, making them valuable in the design of small-molecule drugs. The compound’s acetic acid moiety further enhances its potential as a precursor for more complex derivatives, offering opportunities for modulating biological activity through structural modifications.

In recent years, there has been growing interest in heterocyclic compounds as lead structures for drug development. The triazole scaffold, in particular, has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory agents. The specific arrangement of atoms in 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid positions it as a promising candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of this compound is its potential bioactivity. The hydroxyl group and the methoxymethyl substituent introduce polar characteristics that can influence solubility and interactions with biological targets. These features are particularly relevant in the context of drug design, where optimizing solubility and binding affinity is crucial for achieving therapeutic efficacy. Additionally, the acetic acid derivative suggests possible roles in enzyme inhibition or receptor modulation.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-based drug design. Computational methods and high-throughput screening have accelerated the process of identifying promising candidates like 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid. By leveraging molecular modeling techniques, researchers can predict how this compound might interact with biological targets such as enzymes or receptors. Such predictions are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of 2-1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid presents both challenges and opportunities. The synthesis must be carefully controlled to ensure high yield and purity while maintaining the integrity of the sensitive functional groups. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed reactions and protecting group strategies have been instrumental in constructing the desired framework.

From a biological perspective, the compound’s potential applications are diverse. Studies on similar scaffolds suggest that derivatives of this molecule could exhibit properties relevant to treating conditions such as inflammation or infection. The triazole ring, known for its stability and versatility, is often incorporated into drugs due to its ability to form hydrogen bonds and other non-covalent interactions with biological molecules. This makes it an attractive feature for designing molecules that can selectively target specific pathways or receptors.

In addition to its pharmaceutical potential, 2 - ¹ - ( ¹ - hydroxypropan - ² - yl ) - ⁵ - ( methoxymethyl ) - ¹ H - ¹ , ² , ³ - tri azol - ⁴ - y lacetic acid ( CAS No . ² ¹ ⁷² ⁵ ⁶ ¹ - ⁷⁰ - ³ ) may also find utility in material science applications, where its unique chemical properties could be exploited for developing new polymers or coatings with specialized functionalities. The combination of polar and non-polar regions within the molecule suggests possibilities for creating amphiphilic materials that could be used in drug delivery systems or surface modifications.

The future directions for research on this compound are promising. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. By combining experimental synthesis with computational modeling, scientists can accelerate the discovery process and identify novel derivatives with enhanced bioactivity or improved pharmacokinetic profiles. This interdisciplinary approach is essential for translating laboratory findings into viable therapeutic agents.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them effectively. Compounds like CAS No .2172561 -70 -3 represent just one example of how advances in chemistry can contribute to medical progress . With continued research , it is likely that we will uncover new applications for this versatile scaffold , further solidifying its importance in pharmaceutical development .